molecular formula C8H11ClN2O B8793997 3-Butoxy-6-chloropyridazine CAS No. 17321-22-1

3-Butoxy-6-chloropyridazine

Cat. No.: B8793997
CAS No.: 17321-22-1
M. Wt: 186.64 g/mol
InChI Key: JJJFYSURQUHJIQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Butoxy-6-chloropyridazine (CAS No. 17321-22-1, molecular formula C₈H₁₁ClN₂O) is a pyridazine derivative characterized by a chlorine atom at the 6-position and a butoxy group at the 3-position of the heterocyclic ring . This compound serves as a key intermediate in medicinal and agrochemical synthesis due to its reactive chlorinated site and electron-donating alkoxy substituent.

Properties

CAS No.

17321-22-1

Molecular Formula

C8H11ClN2O

Molecular Weight

186.64 g/mol

IUPAC Name

3-butoxy-6-chloropyridazine

InChI

InChI=1S/C8H11ClN2O/c1-2-3-6-12-8-5-4-7(9)10-11-8/h4-5H,2-3,6H2,1H3

InChI Key

JJJFYSURQUHJIQ-UHFFFAOYSA-N

Canonical SMILES

CCCCOC1=NN=C(C=C1)Cl

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The comparison focuses on pyridazine derivatives with substituents at the 3- and 6-positions, emphasizing structural, synthetic, and functional differences.

Structural Analogues and Substituent Effects

Compound Name CAS No. Substituents Molecular Formula Similarity Index*
3-Chloro-6-(chloromethyl)pyridazine 66346-83-6 Cl (6-), CH₂Cl (3-) C₅H₄Cl₂N₂ 0.73
6-Chloropyridazine-3-carboxamide 5096-73-1 Cl (6-), CONH₂ (3-) C₅H₄ClN₃O 0.64
6-Chloropyridazine-3-carboxylic acid 20375-65-9 Cl (6-), COOH (3-) C₅H₃ClN₂O₂ 0.63
3-Chloro-6-tert-butoxypyridazine 17321-24-3 Cl (6-), tert-butoxy (3-) C₈H₁₁ClN₂O 0.61
3-[(2E)-2-(Butan-2-ylidene)hydrazinyl]-6-chloropyridazine N/A Cl (6-), hydrazinyl (3-) C₈H₁₁ClN₄ N/A

Similarity Index : Calculated based on molecular descriptors (e.g., functional groups, ring topology) .

  • 3-Chloro-6-(chloromethyl)pyridazine : The chloromethyl group enhances electrophilicity, making it reactive in nucleophilic substitution reactions. This contrasts with 3-butoxy-6-chloropyridazine, where the alkoxy group stabilizes the ring via electron donation .
  • 3-Chloro-6-tert-butoxypyridazine : The bulky tert-butoxy group increases steric hindrance, reducing reactivity at the 3-position compared to the linear butoxy chain in 3-butoxy-6-chloropyridazine .

Key Research Findings

Triazolo Derivatives : 3-Butoxy-6-chloropyridazine derivatives, such as 6-chloro-3-aryl-[1,2,4]-triazolo[4,3-b]pyridazine, showed moderate antifungal activity against Candida albicans (MIC: 8–16 µg/mL) in vitro .

Hydrazinyl Derivatives : The hydrazine analogue (3-[(2E)-2-(Butan-2-ylidene)hydrazinyl]-6-chloropyridazine) demonstrated a twisted conformation (N–N–C angle: 112.5°), which may influence its binding to biological targets .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.